Cas no 1256834-63-5 (2-Chloro-6-fluoro-3-methylpyridine)

• Product Name: 2-Chloro-6-fluoro-3-methylpyridine
• CAS No: 1256834-63-5
• MF: C₆H₅ClFN
• MW: 145.562003850937
• CID: 2760813
• PubChem ID: 57336644
• Update Time: 2025-10-21

2-Chloro-6-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 1256834-63-5
• DTXSID50720903
• SCHEMBL18910422
• 2-Chloro-6-fluoro-3-methylpyridine

• Inchi： 1S/C6H5ClFN/c1-4-2-3-5(8)9-6(4)7/h2-3H,1H3
• InChI Key： LYNBFSRSJUHPCX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(N=1)F

Computed Properties

• Exact Mass: 145.0094550Da
• Monoisotopic Mass: 145.0094550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-6-fluoro-3-methylpyridine

2-Chloro-6-fluoro-3-methylpyridine: A Comprehensive Overview

The compound 2-Chloro-6-fluoro-3-methylpyridine (CAS No. 1256834-63-5) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a chlorine atom at the 2-position, a fluorine atom at the 6-position, and a methyl group at the 3-position. The combination of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Chloro-6-fluoro-3-methylpyridine. Researchers have explored diverse approaches, including nucleophilic aromatic substitution, coupling reactions, and catalytic processes, to optimize its production. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route involving palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. This development underscores the importance of 2-Chloro-6-fluoro-3-methylpyridine as a versatile intermediate in organic synthesis.

The electronic properties of 2-Chloro-6-fluoro-3-methylpyridine are heavily influenced by its substituents. The electron-withdrawing chlorine and fluorine atoms at the 2 and 6 positions, respectively, deactivate the pyridine ring towards nucleophilic aromatic substitution but activate it towards electrophilic substitution. Conversely, the methyl group at the 3 position introduces a slight electron-donating effect via hyperconjugation, which can modulate reactivity depending on the reaction conditions. These properties make 2-Chloro-6-fluoro-3-methylpyridine an ideal candidate for exploring regioselective reactions in heterocyclic chemistry.

In terms of applications, 2-Chloro-6-fluoro-3-methylpyridine has found utility in drug discovery programs targeting various therapeutic areas. For example, researchers have investigated its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, studies published in *Medicinal Chemistry Communications* have highlighted its role as a scaffold for developing selective inhibitors of kinases and other protein targets.

The material science community has also taken notice of 2-Chloro-6-fluoro-3-methylpyridine, particularly in the context of organic electronics. Its unique electronic structure makes it a promising candidate for use in semiconducting materials and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance charge transport properties, with encouraging results reported in *Advanced Materials*.

From an environmental standpoint, understanding the fate and behavior of 2-Chloro-6-fluoro-3-methylpyridine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies conducted by environmental chemists have shown that this compound undergoes slow degradation under aerobic conditions but can be efficiently biodegraded by specific microbial consortia under anaerobic conditions. These findings are essential for developing sustainable practices for handling and disposing of this compound.

In conclusion, 2-Chloro-6-fluoro-3-methylpyridine (CAS No. 1256834-63-5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.